4-ethyl-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2,3-dioxopiperazine-1-carboxamide
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Description
4-ethyl-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2,3-dioxopiperazine-1-carboxamide is a useful research compound. Its molecular formula is C15H25N3O5S and its molecular weight is 359.44. The purity is usually 95%.
BenchChem offers high-quality 4-ethyl-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2,3-dioxopiperazine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-ethyl-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2,3-dioxopiperazine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Methods
A key aspect of research on this compound involves its synthesis methods. For instance, Wei et al. (2008) developed a method for preparing crystalline 4-ethyl-2,3-dioxopiperazine-1-carboxamido-p-hydroxyphenylacetyl chloride, a compound related to the one , using triphosgene. This method offers advantages like mild reaction conditions and high yield (97.6%) (Wei et al., 2008). Additionally, the preparation of 4-ethyl-2,3-dioxopiperazine-l-carboxamido-p-hydroxyphenylacetyl chloride from D(-)-α-(4-Ethyl-2,3-dioxopiperazine-l-carboxamido)-p-hydroxyphenylacetic acid was described by Yan-wei (2006), using bis(trichloromethyl) carbonate in a reaction yielding a product of 97.6% purity (Yan-wei, 2006).
Biological Applications
In the realm of biological and medicinal applications, several studies have explored the potential of related compounds. For example, Mahesh et al. (2011) investigated a series of 3-ethoxyquinoxalin-2-carboxamides, structurally similar to the compound , for their potential as 5-HT(3) receptor antagonists and antidepressants (Mahesh et al., 2011). Similarly, Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines, which were tested for anticancer and 5-lipoxygenase inhibition activities, showcasing the diverse therapeutic potential of such compounds (Rahmouni et al., 2016).
Chemical Properties and Reactions
Understanding the chemical properties and reactions of such compounds is crucial for their application in research. Tetenbaum (1973) explored the synthesis of aryl-substituted tetraoxopiperazines, providing insights into the chemical behavior and solubility of these compounds, which can be crucial for their application in various fields (Tetenbaum, 1973).
properties
IUPAC Name |
4-ethyl-N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-2,3-dioxopiperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25N3O5S/c1-2-17-5-6-18(13(21)12(17)20)14(22)16-11-15(23-8-7-19)3-9-24-10-4-15/h19H,2-11H2,1H3,(H,16,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BASVOPMPHGQOJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(C(=O)C1=O)C(=O)NCC2(CCSCC2)OCCO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.